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Compound of Interest

Compound Name: 4-(4-Nitrophenoxy)aniline

Cat. No.: B1222501 Get Quote

Crystal Structure of 4-(4-Nitrophenoxy)aniline
Remains Elusive
A comprehensive search of chemical and crystallographic databases reveals a notable

absence of publicly available data on the single-crystal X-ray diffraction and definitive crystal

structure of 4-(4-Nitrophenoxy)aniline. Despite its role as a known intermediate in the

synthesis of various organic compounds, including dyes and potential pharmaceuticals,

detailed structural elucidation of this specific molecule has not been reported in the accessible

scientific literature.

4-(4-Nitrophenoxy)aniline, with the chemical formula C12H10N2O3, is a recognized

compound used in organic synthesis.[1][2][3][4] It serves as a precursor for more complex

molecules, such as 4-(4-amino-3-nitrophenoxy)-2-nitroaniline and N-[4-(4-

aminophenoxy)phenyl]acetamide.[2][3] While information regarding its synthesis and basic

physical properties like its melting point (approximately 132 °C) is available, the precise

arrangement of its atoms in a crystalline state, which can only be determined through

techniques like X-ray crystallography, is not documented.[3]

Searches of prominent databases, including the Cambridge Crystallographic Data Centre

(CCDC), which serves as the world's repository for small-molecule organic and metal-organic

crystal structures, did not yield any entries for 4-(4-Nitrophenoxy)aniline or its common

synonym, 4-amino-4'-nitrodiphenyl ether.[5][6][7] Consequently, the fundamental data required
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for a detailed technical guide—such as unit cell dimensions, space group, atomic coordinates,

bond lengths, and bond angles—is unavailable.

This lack of crystallographic data prevents the generation of a comprehensive analysis of the

compound's solid-state architecture, including intermolecular interactions and packing motifs.

Such information is often crucial for understanding the physical and chemical properties of a

material and can be of significant interest to researchers in materials science and drug

development.

While the synthesis of 4-(4-Nitrophenoxy)aniline is documented, the absence of its crystal

structure data in the public domain means that a detailed, in-depth technical guide on its

crystallographic and X-ray diffraction properties cannot be produced at this time. Further

experimental work to crystallize the compound and perform single-crystal X-ray diffraction

analysis would be required to determine its definitive solid-state structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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